Cas no 1157361-07-3 (1-(1,3-Dioxaindan-5-yl)-2-(ethylsulfanyl)ethan-1-one)

• Product Name: 1-(1,3-Dioxaindan-5-yl)-2-(ethylsulfanyl)ethan-1-one
• CAS No: 1157361-07-3
• MF: C₁₁H₁₂O₃S
• MW: 224.276182174683
• CID: 5251095
• PubChem ID: 43801990
• Update Time: 2025-10-07

1-(1,3-Dioxaindan-5-yl)-2-(ethylsulfanyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-394835
• 1-(1,3-dioxaindan-5-yl)-2-(ethylsulfanyl)ethan-1-one
• 1157361-07-3
• 1-(1,3-Dioxaindan-5-yl)-2-(ethylsulfanyl)ethan-1-one

• Inchi： 1S/C11H12O3S/c1-2-15-6-9(12)8-3-4-10-11(5-8)14-7-13-10/h3-5H,2,6-7H2,1H3
• InChI Key： YQORCANFEXAXQN-UHFFFAOYSA-N
• SMILES： S(CC)CC(C1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 224.05071541g/mol
• Monoisotopic Mass: 224.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.8Ų

Additional information on 1-(1,3-Dioxaindan-5-yl)-2-(ethylsulfanyl)ethan-1-one

Research Brief on 1-(1,3-Dioxaindan-5-yl)-2-(ethylsulfanyl)ethan-1-one (CAS: 1157361-07-3): Recent Advances and Applications

The compound 1-(1,3-Dioxaindan-5-yl)-2-(ethylsulfanyl)ethan-1-one (CAS: 1157361-07-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 1-(1,3-Dioxaindan-5-yl)-2-(ethylsulfanyl)ethan-1-one as a key intermediate in the synthesis of bioactive molecules. Its structural features, including the dioxaindan moiety and ethylsulfanyl group, contribute to its reactivity and ability to interact with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel kinase inhibitors, showing promising activity against specific cancer cell lines.

In addition to its role in drug discovery, this compound has been investigated for its potential as a building block in organic synthesis. Researchers have developed efficient synthetic routes to produce 1-(1,3-Dioxaindan-5-yl)-2-(ethylsulfanyl)ethan-1-one with high yield and purity, as reported in a recent issue of Organic Letters. The study emphasized the scalability of the process, which is critical for industrial applications.

Further investigations into the biological mechanisms of 1-(1,3-Dioxaindan-5-yl)-2-(ethylsulfanyl)ethan-1-one have revealed its interaction with specific enzymes involved in inflammatory pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters in early 2024 suggested that derivatives of this compound exhibit anti-inflammatory properties, making them potential candidates for treating chronic inflammatory diseases.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 1-(1,3-Dioxaindan-5-yl)-2-(ethylsulfanyl)ethan-1-one and its derivatives. Current research efforts are focused on structural modifications to enhance bioavailability and reduce off-target effects. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-(1,3-Dioxaindan-5-yl)-2-(ethylsulfanyl)ethan-1-one (CAS: 1157361-07-3) represents a versatile and promising compound in chemical biology and drug development. Continued research into its applications and mechanisms of action is expected to yield significant advancements in the coming years.